Cas no 929371-72-2 (N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-fluorobenzamide)

• Product Name: N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-fluorobenzamide
• CAS No: 929371-72-2
• MF: C₂₅H₂₀FNO₅
• MW: 433.42841053009
• CID: 5979897
• PubChem ID: 26773455
• Update Time: 2025-10-30

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-fluorobenzamide
• N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-2-fluorobenzamide
• F2210-0275
• 929371-72-2
• N-(2-(2,5-dimethoxybenzoyl)-3-methylbenzofuran-6-yl)-2-fluorobenzamide
• AKOS001956472

• Inchi： 1S/C25H20FNO5/c1-14-17-10-8-15(27-25(29)18-6-4-5-7-20(18)26)12-22(17)32-24(14)23(28)19-13-16(30-2)9-11-21(19)31-3/h4-13H,1-3H3,(H,27,29)
• InChI Key： GHULWGFBQIEZGC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2C(=C1)OC(C(=O)C1=CC(OC)=CC=C1OC)=C2C)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 433.13255090g/mol
• Monoisotopic Mass: 433.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-fluorobenzamide

Research Briefing on N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-fluorobenzamide (CAS: 929371-72-2)

The compound N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl-2-fluorobenzamide (CAS: 929371-72-2) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This benzofuran derivative has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of neurological disorders and cancer therapeutics.

Structural analysis reveals that this compound combines a benzofuran core with a fluorobenzamide moiety, creating a molecular architecture that demonstrates remarkable binding affinity to specific biological targets. The 2,5-dimethoxybenzoyl group appears to play a crucial role in the compound's biological activity, potentially influencing its pharmacokinetic properties and target selectivity. Researchers have noted that the fluorine substitution at the 2-position of the benzamide ring significantly enhances the compound's metabolic stability and membrane permeability.

Recent pharmacological investigations have demonstrated that 929371-72-2 exhibits potent inhibitory effects on several key enzymes involved in neurodegenerative pathways. In vitro studies using neuronal cell models have shown promising neuroprotective properties, particularly in models of Parkinson's disease and Alzheimer's disease. The compound appears to modulate oxidative stress responses and reduce protein aggregation, suggesting potential applications in neurodegenerative disorder therapeutics.

In cancer research, preliminary findings indicate that this benzofuran derivative may act as a selective inhibitor of certain kinase pathways involved in tumor proliferation. Structure-activity relationship (SAR) studies have been conducted to optimize the compound's potency while minimizing off-target effects. The fluorobenzamide component has been identified as critical for maintaining the balance between efficacy and selectivity against cancer cell lines.

The synthesis of 929371-72-2 has been refined in recent studies, with improved yields and purity being reported. Novel synthetic routes have been developed that allow for more efficient production and easier modification of the core structure for further derivatization. These advancements have facilitated more extensive preclinical evaluation of the compound and its analogs.

Current challenges in the development of this compound include optimizing its pharmacokinetic profile and addressing potential toxicity concerns. Researchers are actively working on prodrug strategies and formulation approaches to enhance bioavailability. The latest pharmacokinetic studies suggest that while the compound shows adequate tissue distribution, its metabolic stability could be further improved through structural modifications.

Future research directions for 929371-72-2 include comprehensive in vivo efficacy studies, detailed mechanism of action investigations, and the development of related analogs with improved pharmacological properties. The compound represents an exciting scaffold for medicinal chemistry optimization and could potentially lead to novel therapeutic agents for challenging medical conditions.